Cas no 1936684-68-2 (3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one)

• Product Name: 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one
• CAS No: 1936684-68-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5739675
• PubChem ID: 131196836
• Update Time: 2025-10-22

3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-methyl-1-(3-methyl-3-azetidinyl)-
• EN300-795797
• 1936684-68-2
• 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one

• Inchi： 1S/C9H17NO/c1-7(2)4-8(11)9(3)5-10-6-9/h7,10H,4-6H2,1-3H3
• InChI Key： WJBWKQMQBKJNJZ-UHFFFAOYSA-N
• SMILES： C(C1(C)CNC1)(=O)CC(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one

Professional Introduction to 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one (CAS No. 1936684-68-2)

3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one (CAS No. 1936684-68-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex azetidine ring structure and methyl-substituted backbone, exhibits unique chemical properties that make it a promising candidate for various biochemical applications. Its molecular framework, featuring a 3-methylazetidin-3-yl side chain attached to a butanone core, contributes to its reactivity and potential utility in synthetic chemistry and drug development.

The structure of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one is of particular interest due to its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of the azetidine ring, a six-membered heterocyclic compound containing nitrogen, introduces a level of structural complexity that can influence both the physical and chemical properties of the compound. This makes it an attractive building block for researchers exploring novel pharmacophores and molecular architectures.

In recent years, advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug design. The 3-methylazetidin-3-yl moiety in this compound is particularly noteworthy, as azetidine derivatives have been shown to exhibit a range of biological activities. These activities include potential applications in anti-inflammatory, antimicrobial, and even anticancer therapies. The molecular flexibility provided by the azetidine ring allows for interactions with biological targets in diverse ways, making this class of compounds highly valuable in medicinal chemistry.

One of the most compelling aspects of CAS No. 1936684-68-2 is its role as a precursor in the synthesis of more complex therapeutic agents. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the methyl-substituted backbone can fine-tune the compound's solubility, metabolic stability, and target specificity. Such modifications are critical in optimizing drug candidates for clinical use.

The synthetic pathways for producing 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one involve multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring into the molecular structure typically involves cyclization reactions or nucleophilic substitutions, depending on the synthetic strategy employed. These reactions often require specialized catalysts or reagents to ensure high yields and purity.

Recent studies have also explored the spectroscopic and analytical properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm the structural integrity and purity of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one before it is subjected to further chemical or biological testing. These analytical methods provide critical data that help researchers understand the compound's behavior under various conditions.

The pharmacokinetic profile of derivatives derived from this compound is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective drugs. Computational modeling techniques have been increasingly employed to predict these properties based on molecular structure, allowing researchers to prioritize candidates with favorable profiles early in the development process.

In conclusion, 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one (CAS No. 1936684-68-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a key intermediate in drug synthesis underscores its importance in modern medicinal research. As scientists continue to explore new frontiers in drug development, this compound will undoubtedly remain at the forefront of innovation, offering new opportunities for therapeutic intervention.